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Compound of Interest

Compound Name: 4-Nitrothiophene-2-carbonitrile

Cat. No.: B186522

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 4-
Nitrothiophene-2-carbonitrile, a valuable building block in medicinal chemistry and materials
science. This document details the nitration of 2-cyanothiophene, including a thorough
experimental protocol, and outlines the necessary characterization of the final product.

Synthesis Overview

The synthesis of 4-Nitrothiophene-2-carbonitrile from 2-cyanothiophene is achieved through
electrophilic nitration. This reaction typically yields a mixture of the 4-nitro and 5-nitro isomers.
The electron-withdrawing nature of the cyano group at the 2-position directs the incoming nitro
group to the 4- and 5-positions of the thiophene ring. Subsequent separation of the desired 4-
nitro isomer is a critical step in obtaining the pure product.

Experimental Protocol: Nitration of 2-
Cyanothiophene

This section provides a detailed methodology for the nitration of 2-cyanothiophene to produce a
mixture of 4-Nitrothiophene-2-carbonitrile and 5-Nitrothiophene-2-carbonitrile.[1]

Materials:

¢ 2-Cyanothiophene
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Concentrated Sulfuric Acid (H2SOa)

Fuming Nitric Acid (HNO3)

Ice

Procedure:

In a flask equipped with a stirrer, cool 10 mL of concentrated sulfuric acid to 0°C.

To the cooled sulfuric acid, add 4.0 g (0.036 mol) of 2-cyanothiophene.

Prepare a nitrating mixture by combining concentrated sulfuric acid and fuming nitric acid in
a 1:1 ratio.

Add 6 mL of the nitrating mixture dropwise to the solution of 2-cyanothiophene, ensuring the
temperature is maintained between 10°C and 15°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for an additional hour. The solution will turn a dark red color.

Quench the reaction by pouring the dark red solution into 50 mL of ice water with vigorous
stirring.

A yellow solid, which is a mixture of the 4- and 5-nitro isomers, will precipitate.

Collect the solid by filtration and wash it with two 5 mL portions of ice water.

The resulting solid is a mixture of 4-Nitrothiophene-2-carbonitrile and 5-Nitrothiophene-2-
carbonitrile.

Quantitative Data:
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Parameter Value Reference
Starting Material 2-Cyanothiophene [1]
Mixture of 4- & 5-nitro 2-cyano
Product ) [1]
thiophene
Total Yield of Isomeric Mixture 3.7 g (66%) [1]
Isomer Ratio (4-nitro : 5-nitro) 1:2 [1]

Isomer Separation

The separation of the 4-nitro and 5-nitro isomers is crucial to isolate the desired 4-
Nitrothiophene-2-carbonitrile. While the initial search did not yield a specific protocol for the
separation of this particular isomeric mixture, standard laboratory techniques such as fractional
crystallization or column chromatography are commonly employed for separating isomers with
different physical properties. The development of a specific separation protocol would require
experimental optimization.

Characterization of 4-Nitrothiophene-2-carbonitrile

The identity and purity of the synthesized 4-Nitrothiophene-2-carbonitrile should be
confirmed using various analytical techniques.

Physicochemical Properties:

Property Value
Molecular Formula CsH2N202S
Molecular Weight 154.15 g/mol

Spectroscopic Data:

While a complete set of experimental spectra for 4-Nitrothiophene-2-carbonitrile was not
found in the initial search, the following 3C NMR data is available:

13C NMR Chemical Shifts:
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A 13C NMR spectrum for 4-nitrothiophene-2-carbonitrile is available for reference.

Further characterization using *H NMR and mass spectrometry would be necessary to fully
confirm the structure of the isolated product.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Nitrothiophene-2-
carbonitrile.

Synthesis Purification & Analysis

H2504, HNO: . . .g., Cr i 5 . 5 L NMR, MS, etc.
2o 2 Mixture of 4- & 5-Nitro Isomers RS G g Separation 4 2 £t

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Nitrothiophene-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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